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Compound of Interest

Compound Name: SOLVENT RED 195

CAS No.: 164251-88-1

Cat. No.: B1170886

Get Quote

For Research Use Only. Not for diagnostic use.

Introduction
Solvent Red 195 is a deep red, oil-soluble dye, primarily utilized in the plastics and textile

industries for its high thermal stability and vibrant color.[1][2] Its lipophilic nature suggests a

potential, though currently undocumented, application in the biological sciences for the

visualization of intracellular lipid droplets. These organelles are central to lipid metabolism and

are implicated in various physiological and pathological processes, making their study crucial in

metabolic research and drug development.

This document provides a developmental protocol for the use of Solvent Red 195 as a

chromogenic stain for the detection of lipid droplets in cultured cells. It is important to note that

this is an exploratory application, and the provided protocols are based on the general

principles of lipid staining with other solvent dyes.[3][4][5] Extensive optimization will be

required by the end-user to achieve desired results.

Principle of Staining
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The proposed mechanism for staining with Solvent Red 195 relies on its high solubility in

neutral lipids, such as triglycerides and sterol esters, which form the core of lipid droplets.[3]

When a near-saturated solution of the dye in an appropriate organic solvent is applied to fixed

cells, the dye is expected to partition from the solvent phase into the intracellular lipid droplets,

rendering them visible as red deposits under bright-field microscopy.

Quantitative Data Summary
As there is no established biological staining protocol for Solvent Red 195, the following table

provides suggested starting ranges for incubation times and temperatures. These parameters

will require significant optimization depending on the cell type, experimental conditions, and

desired staining intensity.

Parameter Suggested Starting Range Purpose

Fixation Time 15 - 30 minutes

To preserve cellular

morphology and prevent the

dissolution of lipids.

Staining Incubation Time 10 - 60 minutes

To allow for sufficient

partitioning of the dye into the

lipid droplets.

Staining Temperature Room Temperature

A standard starting point;

temperature variations are not

expected to significantly impact

staining.

Differentiation Time 1 - 5 minutes

To remove excess, non-

specific background staining

and enhance contrast.

Experimental Protocols
Safety Precautions
Solvent Red 195 is an industrial chemical with limited toxicological data available for laboratory

use.[6][7] Handle with appropriate personal protective equipment (PPE), including gloves,

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#developmental-application-notes-for-staining-intracellular-lipid-droplets-with-solvent-red-195
https://www.benchchem.com/pdf/Staining_Lipid_Droplets_in_Cells_with_Solvent_Black_46_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#developmental-application-notes-for-staining-intracellular-lipid-droplets-with-solvent-red-195
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#developmental-application-notes-for-staining-intracellular-lipid-droplets-with-solvent-red-195
https://www.biosynth.com/Files/MSDS/FR/61/MSDS_FR61573_5000_EN.pdf
https://www.chemicalbook.com/msds/reactive-red-195.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170886?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


safety glasses, and a lab coat.[8] All steps involving organic solvents should be performed in a

well-ventilated area or a chemical fume hood.[9]

Protocol 1: Staining of Adherent Cells
Materials and Reagents:

Solvent Red 195 powder

100% Ethanol or Isopropanol

70% Ethanol or 60% Isopropanol

Phosphate-Buffered Saline (PBS), pH 7.4

4% Paraformaldehyde (PFA) in PBS

Distilled water

Aqueous mounting medium (e.g., glycerin jelly)

Glass microscope slides and coverslips

Procedure:

Cell Culture: Culture cells on sterile glass coverslips in a suitable multi-well plate until they

reach the desired confluency.

Fixation:

Aspirate the culture medium and wash the cells twice with PBS.

Fix the cells with 4% PFA in PBS for 15-30 minutes at room temperature.

Wash the cells three times with PBS.

Preparation of Staining Solution:
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Prepare a stock solution of 0.5% (w/v) Solvent Red 195 in 100% ethanol or isopropanol.

This may require stirring or sonication to dissolve.

Just before use, prepare the working solution by diluting the stock solution. A starting point

is to mix the stock solution with an equal volume of 70% ethanol or 60% isopropanol.

Filter the working solution through a 0.2 µm syringe filter to remove any undissolved

particles.

Staining:

Immerse the coverslips in the filtered Solvent Red 195 working solution.

Incubate for 10-60 minutes at room temperature, protected from light.

Differentiation and Washing:

Briefly rinse the coverslips in 70% ethanol or 60% isopropanol for 1-5 minutes to remove

excess stain.[5] The optimal time will depend on the desired balance between staining

intensity and background.

Wash the coverslips thoroughly with distilled water.

Mounting:

Mount the coverslips onto microscope slides using an aqueous mounting medium. Do not

use organic solvent-based mounting media as they will dissolve the stained lipids and

leach the dye.

Microscopy:

Observe the stained cells under a bright-field light microscope. Lipid droplets should

appear as red intracellular inclusions.

Protocol 2: Staining of Suspension Cells
Materials and Reagents:
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Same as Protocol 1.

Procedure:

Cell Preparation: Harvest suspension cells by centrifugation.

Fixation:

Wash the cell pellet twice with PBS.

Resuspend the cells in 4% PFA and incubate for 20-30 minutes at room temperature.

Centrifuge and wash the cells three times with PBS.

Cell Adhesion to Slides: Adhere the fixed cells to microscope slides. This can be achieved by

using a cytocentrifuge or by air-drying a small drop of the concentrated cell suspension on a

slide.

Staining and Subsequent Steps: Follow steps 3-7 from Protocol 1.

Visualizations
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Experimental Workflow for Solvent Red 195 Staining
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Caption: General experimental workflow for Solvent Red 195 staining.
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Logical Relationship of Staining Parameters
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Caption: Interdependence of staining parameters for optimization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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